![molecular formula C7H10O2 B1248499 Ethyl 2-methyl-2,3-butadienoate CAS No. 5717-41-9](/img/structure/B1248499.png)
Ethyl 2-methyl-2,3-butadienoate
Overview
Description
Ethyl 2-methyl-2,3-butadienoate, also known as ethyl tiglate, is an organic compound with the chemical formula C8H12O2. It is a clear, colorless liquid with a fruity odor that is used in various applications, including flavoring, fragrance, and pharmaceuticals. In
Scientific Research Applications
Phosphine-Catalyzed Annulation : Ethyl 2-methyl-2,3-butadienoate acts as a 1,4-dipole synthon in phosphine-catalyzed [4 + 2] annulation, forming ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with complete regioselectivity and excellent yields (Zhu, Lan, & Kwon, 2003). This reaction has been expanded to include ethyl 2-(substituted-methyl)-2,3-butadienoates, yielding ethyl 2,6-cis-disubstituted-1-(4-tosyl)-1,2,5,6-tetrahydropyridine-3-carboxylates with high diastereoselectivities.
Umpolung Addition Reaction : In the phosphane-catalyzed umpolung addition, various nucleophiles react smoothly with this compound to yield umpolung addition products in good to excellent yields (Guan, Wei, & Shi, 2011).
Base-Promoted Reaction with Aldehydes : When combined with aldehydes in the presence of a base, ethyl 2,3-butadienoate produces ethyl 2-(1-hydroxyalkyl)-2,3-butadienoate and other compounds through varying reaction pathways (Tsuboi, Takatsuka, & Utaka, 1988).
Synthesis of Functionalized Chromans : It is used in the P(n)Bu(3)-catalyzed cyclization reactions with salicylaldimines and salicylaldehydes to yield functionalized chromans (Sun, Guan, & Shi, 2010).
Formation of Spirocycles : Ethyl 2,3-butadienoate is involved in the phosphine-catalyzed [3 + 2]-cycloaddition with active exo-methylenecycles to achieve spirocycles with improved regioselectivity (Du, Lu, & Yu, 2002).
properties
InChI |
InChI=1S/C7H10O2/c1-4-6(3)7(8)9-5-2/h1,5H2,2-3H3 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFTBEYHBIFWGHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=C=C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50453709 | |
Record name | 2,3-Butadienoic acid, 2-methyl-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50453709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5717-41-9 | |
Record name | 2,3-Butadienoic acid, 2-methyl-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50453709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ETHYL 2-METHYL-2,3-BUTADIENOATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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